Cas no 7789-75-5 (Calcium fluoride)
Calcium fluoride (CaF₂) is an inorganic compound with a cubic crystal structure, widely recognized for its optical and chemical properties. It exhibits high transparency across a broad spectral range, from ultraviolet to infrared, making it valuable for lenses, windows, and prisms in spectroscopic applications. Its low refractive index and dispersion contribute to minimal chromatic aberration. Chemically, calcium fluoride is highly resistant to acids and alkalis, ensuring stability in harsh environments. It also serves as a flux in metallurgy and a source of fluorine in industrial processes. With a high melting point (1,418°C) and low solubility in water, it is suitable for high-temperature and corrosive applications.
Calcium fluoride structure
Product Name:Calcium fluoride
CAS No:7789-75-5
MF:CaF2
MW:78.0748
MDL:MFCD00010907
CID:47898
PubChem ID:24863582
Update Time:2025-06-19
Calcium fluoride Chemical and Physical Properties
Names and Identifiers
-
- Calcium fluoride
- Calcium difluoride
- CALCIUM (II) FLUORIDE
- FLUORITE
- FLUORSPAR
- FLUORSPARMEAL
- NATURAL FLUOROSPAR
- Acid-spar
- CaF2
- Calcium fluoride (CaF2)
- calciumfluoride[caf2]
- Fluorite, fluorspar
- Irtran 3
- Liparite
- Met-spar
- naturalfluorite
- calcium fluoride anhydrous
- Fluorite powder
- Calciumfluoride (8CI)
- Calcium difluoride (CaF2)
- HO 100
- 氟化钙生产厂家
- Kalziumfluorid
- Calcium fluoride, 99%, pure, anhydrous
- Kalziumdifluorid
- calcium(2+) difluoride
- KSC377C5H
- WUKWITHWXAAZEY-UHFFFAOYSA-L
- CALCIUM FLUORIDE,OPTICAL GRADE
- RP18371
-
- MDL： MFCD00010907
- Inchi： 1S/Ca.2FH/h;2*1H/q+2;;/p-2
- InChI Key： WUKWITHWXAAZEY-UHFFFAOYSA-L
- SMILES： [Ca+2].[F-].[F-]
Computed Properties
- Exact Mass: 77.95940
- Monoisotopic Mass: 77.959
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 0
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Colorless crystal, cubic crystal system.
- Density: 3.18 g/mL at 25 °C(lit.)
- Melting Point: 1402 ºC
- Boiling Point: 2500 °C(lit.)
- Flash Point: 2500°C
- Refractive Index: 1.434
- Solubility: Slightly soluble in acid; insoluble in acetone.
- Water Partition Coefficient: Insoluble
- Stability/Shelf Life: Stable. Incompatible with acids.
- PSA: 0.00000
- LogP: -5.99200
- Merck: 14,1667
- Sensitiveness: Hygroscopic
Calcium fluoride Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：3288
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S37/39
- RTECS：EW1760000
-
Hazardous Material Identification：
- TSCA：Yes
- Toxicity：LD50 i.p. in mice: 2638.27 mg/kg (Stratmann)
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- Storage Condition：Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.
Calcium fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0050580223- 500g |
Calcium fluoride |
7789-75-5 | 98.5% | 500g |
¥ 62.4 | 2021-05-18 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 449717-5G |
Calcium fluoride |
7789-75-5 | 99.99% | 5g |
¥783.29 | 2024-12-20 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 449717-25G |
Calcium fluoride |
7789-75-5 | 99.99% | 25g |
¥3931.17 | 2024-12-20 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | NIST180 |
Calcium fluoride |
7789-75-5 | 120g |
¥6052.62 | 2023-04-23 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 93-2017-1kg |
Calcium fluoride |
7789-75-5 | (99.9%-Ca) | 1kg |
5543CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 93-2017-250g |
Calcium fluoride |
7789-75-5 | (99.9%-Ca) | 250g |
1852CNY | 2021-05-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-UX058-5g |
Calcium fluoride |
7789-75-5 | 99.99% metals basis | 5g |
￥108.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-DC647-100g |
Calciumfluoride(99.9%-Ca) |
7789-75-5 | 98% | 100g |
￥41.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-UX058-100g |
Calcium fluoride |
7789-75-5 | 99.99% metals basis | 100g |
￥793.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-LC549-500g |
Calcium fluoride |
7789-75-5 | AR,99.5% | 500g |
￥113.0 | 2022-07-28 |
Calcium fluoride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7789-75-5)Fluorite powder
Order Number:sfd11521
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7789-75-5)Calcium fluoride
Order Number:A1207065
Stock Status:in Stock
Quantity:5000g/25000g/250g/1kg/1000g/40000g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):179.0/488.0/339.0/1007.0/195.0/4417.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7789-75-5)氟化钙
Order Number:LE1694944;LE16822
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com
Calcium fluoride Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
7789-75-5 (Calcium fluoride) Related Products
- 102110-31-6(Calcium fluoride (CaF2), manganese-doped)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:7789-75-5)Fluorite powder
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:7789-75-5)Calcium fluoride
Purity:99%/99%/99%/99%/99%/99%
Quantity:5000g/25000g/250g/1kg/1000g/40000g
Price ($):179.0/488.0/339.0/1007.0/195.0/4417.0